Cas no 71283-66-4 (Propanoic acid, 2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester, (S)-)

Propanoic acid, 2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester, (S)- Properties

Names and Identifiers

• Propanoic acid, 2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester, (S)-
• (S)-2-(toluene-4-sulfonyloxy)-propionic acid methyl ester
• (S)-methyl 2-(tosyloxy)propanoate
• Methyl(R)-2-tosyloxy propionate
• DTXSID20512271
• SCHEMBL323735
• ATFXADBXZLGFJY-VIFPVBQESA-N
• METHYL (R)-2-TOSYLOXY PROPIONATE
• 71283-66-4
• Methyl (R)-2-(tosyloxy)propanoate
• Methyl (2S)-2-[(4-methylbenzene-1-sulfonyl)oxy]propanoate
• (S)-(-)-Methyl 2-(p-tolylsulfonyloxy)propanoate
• +Expand

• InChIKey： ATFXADBXZLGFJY-VIFPVBQESA-N
• Inchi： InChI=1S/C11H14O5S/c1-8-4-6-10(7-5-8)17(13,14)16-9(2)11(12)15-3/h4-7,9H,1-3H3/t9-/m0/s1
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OC(C)C(=O)OC

Computed Properties

• Exact Mass: 258.05622
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 258.05619472g/mol
• Heavy Atom Count: 17
• Complexity: 349
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 78Ų

Experimental Properties

• LogP: 2.34260
• PSA: 69.67